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Compound of Interest

Compound Name: N-Acryloylglycine

Cat. No.: B146873 Get Quote

N-Acryloylglycine (NAG) is a unique bifunctional molecule that combines the structural

features of the simplest amino acid, glycine, with a reactive acryloyl group.[1] This duality

makes it a valuable monomer in the synthesis of advanced biomaterials and a versatile building

block in drug development.[1] Its structure, comprising a polymerizable vinyl group, a

hydrophilic amide linkage, and a carboxylic acid moiety, imparts a range of desirable properties

including biocompatibility, water solubility, and responsiveness to environmental stimuli like pH

and temperature.[1][2] This guide provides a comprehensive overview of the core chemical and

physical properties of N-Acryloylglycine, its synthesis and characterization, and its expanding

applications for researchers, scientists, and professionals in drug development.

PART 1: Molecular Identity and Physicochemical
Profile
A thorough understanding of the fundamental properties of N-Acryloylglycine is essential for

its effective application. These properties dictate its behavior in chemical reactions, its solubility

in various solvent systems, and its potential interactions in biological environments.

Chemical Structure and Identifiers
N-Acryloylglycine is systematically named 2-(prop-2-enoylamino)acetic acid.[1][3] It is

classified as an N-acyl-alpha amino acid, where the amino group of glycine is acylated with an

acryloyl group.[4]

IUPAC Name: 2-(prop-2-enoylamino)acetic acid[1][4]
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CAS Number: 24599-25-5[1][3]

Molecular Formula: C₅H₇NO₃[1][3]

Molecular Weight: 129.11 g/mol [1][3]

Synonyms: N-(1-Oxo-2-propen-1-yl)glycine, Acryloylaminoacetic Acid, N-

(Carboxymethyl)acrylamide[1][5]

Caption: Chemical structure of N-Acryloylglycine.

Physicochemical Data Summary
The key physicochemical properties of N-Acryloylglycine are summarized in the table below.

These parameters are crucial for designing experimental conditions, predicting its behavior in

formulations, and understanding its pharmacokinetic profile.

Property Value Source

Appearance
White to off-white crystalline

solid
[1][5]

Melting Point >131°C (with decomposition) [5]

Solubility

Soluble in water. Slightly

soluble in DMSO and

Methanol.

[1][4][5]

pKa (Strongest Acidic) 3.84 [4]

logP -0.28 to -0.57 [4]

Polar Surface Area 66.4 Å² [4]

Hydrogen Bond Donors 2 [4]

Hydrogen Bond Acceptors 3 [4]

PART 2: Chemical Reactivity and Polymerization
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The reactivity of N-Acryloylglycine is dominated by its two primary functional groups: the

acryloyl group and the carboxylic acid. This dual functionality allows for a wide range of

chemical modifications and makes it an ideal monomer for creating functional polymers.

Key Chemical Reactions
Radical Polymerization: The vinyl group of the acryloyl moiety readily undergoes radical

polymerization. This is the most significant reaction for this molecule, forming poly(N-
Acryloylglycine) (PNAG). This polymerization is the foundation for creating hydrogels and

nanoparticles for various biomedical applications.[1]

Esterification: The carboxylic acid group can react with alcohols under acidic conditions to

form esters. This allows for the modification of the molecule's polarity and its attachment to

other molecules containing hydroxyl groups.[1]

Acylation/Amidation: The carboxylic acid can be activated to react with amines, forming

amide bonds. This is a key reaction for conjugating N-Acryloylglycine to peptides, proteins,

or other amine-containing drug molecules.[1]

Polymerization to Poly(N-Acryloylglycine) (PNAG)
Hydrogels
PNAG is a stimuli-responsive polymer, meaning its properties can change in response to

environmental triggers.[2] Specifically, PNAG-based hydrogels are known to be sensitive to

both pH and temperature.[2][6]

Mechanism: The polymerization is typically initiated by a radical initiator, such as

azobisisobutyronitrile (AIBN), and can be performed using techniques like mini-emulsion

polymerization to create nanoparticles (NPs).[7] A cross-linking agent, like divinylbenzene

(DVB), is often included to create a stable, three-dimensional hydrogel network.

Properties of PNAG Hydrogels: These hydrogels can absorb and retain large amounts of

water, exhibiting high swelling ratios.[8][9] They are generally biocompatible and can be

engineered to be biodegradable.[8][9][10] Their responsiveness allows for the controlled

release of encapsulated drugs in response to specific physiological cues, such as the acidic

microenvironment of a tumor.[2]
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Caption: Radical polymerization of NAG to form hydrogels.

PART 3: Synthesis and Analytical Characterization
Reproducible synthesis and rigorous characterization are paramount to ensuring the quality

and performance of N-Acryloylglycine in research and development.

Standard Synthesis Protocol
N-Acryloylglycine is most commonly synthesized via the Schotten-Baumann reaction, which

involves the acylation of glycine with acryloyl chloride in an aqueous medium.[1] A base is used

to neutralize the hydrochloric acid byproduct.[1]

Step-by-Step Methodology:

Dissolution: Glycine is dissolved in an aqueous solution containing a base, such as

potassium carbonate or sodium hydroxide, and cooled in an ice bath.[2][11]

Acylation: A solution of acryloyl chloride in a suitable organic solvent (e.g., diethyl ether,

tetrahydrofuran) is added dropwise to the chilled glycine solution under vigorous stirring.[2]

[12] The reaction is typically kept in the dark.[12]
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Acidification: After the reaction is complete, the aqueous phase is acidified (e.g., with HCl) to

a pH of ~2 to protonate the carboxylic acid, causing the product to become less water-

soluble.[2]

Extraction: The product is extracted from the aqueous phase using an organic solvent like

ethyl acetate.[2]

Purification: The combined organic layers are dried (e.g., with anhydrous Na₂SO₄), filtered,

and the solvent is removed via rotary evaporation.[2]

Crystallization: The crude product is purified by crystallization or recrystallization from a

suitable solvent system (e.g., methanol/acetone) to yield the final white solid.[1][12]

Analytical Characterization Techniques
To confirm the identity and purity of synthesized N-Acryloylglycine, a suite of analytical

techniques is employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR are used to

confirm the molecular structure. ¹H-NMR will show characteristic peaks for the vinyl protons,

the methylene protons of the glycine backbone, and the amide proton.[8][11]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the key functional

groups. Characteristic absorption bands will be observed for the N-H bond, the C=O of the

amide and carboxylic acid, and the C=C of the vinyl group.[8]

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.

Techniques like LC-MS can provide precise mass data.[3]

Melting Point Analysis: The melting point is a key indicator of purity. Pure N-Acryloylglycine
has a distinct melting point, often with decomposition.

PART 4: Applications in Drug Development and
Biomaterials
The unique properties of N-Acryloylglycine and its polymer, PNAG, have led to their

exploration in several high-impact areas of biomedical research.
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Drug Delivery Systems
The ability to form stimuli-responsive hydrogels and nanoparticles makes PNAG an excellent

candidate for advanced drug delivery systems (DDS).[1][13]

Controlled Release: PNAG-based carriers can encapsulate therapeutic agents and release

them in a controlled manner. For instance, nanocomposites of PNAG and magnetite

nanoparticles have been developed as magnetically guidable vehicles for drug release

triggered by changes in pH and temperature.[2]

Targeted Delivery: By copolymerizing N-Acryloylglycine with other functional monomers, it's

possible to create nanoparticles that can target specific tissues or organs. This approach is

being explored for the effective treatment of diseases like triple-negative breast cancer,

minimizing the side effects of conventional chemotherapy.[7]

Tissue Engineering and Regenerative Medicine
PNAG hydrogels can mimic the natural extracellular matrix (ECM), providing a supportive 3D

environment for cell growth and tissue regeneration.[8][9]

Neuronal Regeneration: Copolymers of N-Acryloylglycine and acrylamide have been

shown to create hydrogels that promote the growth of neurites from primary cortical neurons.

[8][9] These materials facilitate cellular adhesion, proliferation, and differentiation, offering a

promising strategy for nerve regeneration after injury or in neurodegenerative diseases.[8]

[10] The hydrogel can also protect neurons from oxidative stress.[8]

Wound Healing
N-Acryloylglycine itself, as well as its polymeric nanoparticles, have demonstrated potential in

accelerating wound healing.[1]

Anti-inflammatory and Proliferative Effects: PNAG nanoparticles have been shown to

possess anti-inflammatory properties and can promote the proliferation and migration of cells

essential for tissue repair.[1] Studies indicate that these nanoparticles can coordinate

immune responses and enhance skin restoration, making them a potential therapy for

chronic wounds.[1]
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PART 5: Safety and Handling
N-Acryloylglycine is classified as an irritant.[3] Standard laboratory safety protocols should be

followed when handling this chemical.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust. Avoid contact with skin and eyes.

Storage: Store in a cool, dry place, away from light and sources of ignition, under an inert

atmosphere.[5]

References
ACS Publications. (2023). Poly(N-acryloylglycine-acrylamide) Hydrogel Mimics the Cellular

Microenvironment and Promotes Neurite Growth with Protection from Oxidative Stress. ACS

Applied Bio Materials. Retrieved from [Link]

FooDB. (2015). Showing Compound N-Acryloylglycine (FDB022703). Retrieved from [Link]

ACS Publications. (n.d.). Poly(N-acryloylglycine-acrylamide) Hydrogel Mimics the Cellular

Microenvironment and Promotes Neurite Growth with Protection from Oxidative Stress. ACS

Applied Bio Materials. Retrieved from [Link]

RSC Publishing. (2024). Neurogenic and angiogenic poly(N-acryloylglycine)-co-

(acrylamide)-co-(N-acryloyl-glutamate) hydrogel: preconditioning effect under oxidative

stress and use in neuroregeneration. Retrieved from [Link]

National Institutes of Health. (n.d.). Copper-mediated synthesis of temperature-responsive

poly(N-acryloyl glycinamide) polymers: a step towards greener and simple polymerisation.

PMC. Retrieved from [Link]

National Institutes of Health. (n.d.). Acryloylglycine | C5H7NO3. PubChem. Retrieved from

[Link]

PubMed. (2023). Poly(N-acryloylglycine-acrylamide) Hydrogel Mimics the Cellular

Microenvironment and Promotes Neurite Growth with Protection from Oxidative Stress.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acryloylglycine
https://www.srdpharma.com/products/Acryloylglycine-view-2641
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsabm.3c00807
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://foodb.ca/compounds/FDB022703
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://pubs.acs.org/doi/full/10.1021/acsabm.3c00807
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2024/bm/d4bm00388c
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10398012/
https://pubchem.ncbi.nlm.nih.gov/compound/100321
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Retrieved from [Link]

ResearchGate. (2023). Poly( N -acryloylglycine-acrylamide) Hydrogel Mimics the Cellular

Microenvironment and Promotes Neurite Growth with Protection from Oxidative Stress |

Request PDF. Retrieved from [Link]

ResearchGate. (2019). Multiresponsive Poly( N -Acryloyl glycine)-Based Nanocomposite

and Its Drug Release Characteristics. Retrieved from [Link]

National Institutes of Health. (n.d.). N-Acryloyl glycinamide. PMC. Retrieved from [Link]

RSC Publishing. (2023). In vivo potential of polymeric N-acryloyl-glycine nanoparticles with

anti-inflammatory activities for wound healing. Retrieved from [Link]

RSC Publishing. (2025). Organ-targeted drug delivery systems (OTDDS) of poly[(N-
acryloylglycine)-co-(N-acryloyl-L-phenylalanine methyl ester)] copolymer library and

effective treatment of triple-negative breast cancer. Retrieved from [Link]

ResearchGate. (2025). A pH/Thermo-responsive Injectable Hydrogel System Based on

Poly(N-acryloylglycine) as a Drug Carrier | Request PDF. Retrieved from [Link]

MDPI. (n.d.). Advances in Drug Targeting, Drug Delivery, and Nanotechnology Applications:

Therapeutic Significance in Cancer Treatment. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy N-Acryloylglycine | 24599-25-5 [smolecule.com]

2. researchgate.net [researchgate.net]

3. Acryloylglycine | C5H7NO3 | CID 100321 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Showing Compound N-Acryloylglycine (FDB022703) - FooDB [foodb.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/38012224/
https://www.researchgate.net/publication/375883259_Poly_N_-acryloylglycine-acrylamide_Hydrogel_Mimics_the_Cellular_Microenvironment_and_Promotes_Neurite_Growth_with_Protection_from_Oxidative_Stress
https://www.researchgate.net/publication/330623315_Multiresponsive_Poly_N_-Acryloyl_glycine-Based_Nanocomposite_and_Its_Drug_Release_Characteristics
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3200877/
https://pubs.rsc.org/en/content/articlelanding/2023/na/d3na02148c
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2024/tb/d4tb00947d
https://www.benchchem.com/product/b146873?utm_src=pdf-body
https://www.researchgate.net/publication/313883396_A_pHThermo-responsive_Injectable_Hydrogel_System_Based_on_PolyN-acryloylglycine_as_a_Drug_Carrier
https://www.mdpi.com/1999-4923/15/4/1047
https://www.benchchem.com/product/b146873?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s663276
https://www.researchgate.net/publication/330683035_Multiresponsive_Poly_N_-Acryloyl_glycine-Based_Nanocomposite_and_Its_Drug_Release_Characteristics
https://pubchem.ncbi.nlm.nih.gov/compound/Acryloylglycine
https://foodb.ca/compounds/FDB022703
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Acryloylglycine [srdpharma.com]

6. researchgate.net [researchgate.net]

7. Organ-targeted drug delivery systems (OTDDS) of poly[( N -acryloylglycine)- co -( N -
acryloyl- l -phenylalanine methyl ester)] copolymer library and e ... - Journal of Materials
Chemistry B (RSC Publishing) DOI:10.1039/D4TB02445A [pubs.rsc.org]

8. pubs.acs.org [pubs.acs.org]

9. Poly(N-acryloylglycine-acrylamide) Hydrogel Mimics the Cellular Microenvironment and
Promotes Neurite Growth with Protection from Oxidative Stress - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Neurogenic and angiogenic poly(N-acryloylglycine)-co-(acrylamide)-co-(N-acryloyl-
glutamate) hydrogel: preconditioning effect under oxidative stress and use in
neuroregeneration - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]

11. N-Acryloyl glycinamide - PMC [pmc.ncbi.nlm.nih.gov]

12. Copper-mediated synthesis of temperature-responsive poly(N-acryloyl glycinamide)
polymers: a step towards greener and simple polymerisation - PMC [pmc.ncbi.nlm.nih.gov]

13. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Introduction: Bridging Amino Acid Chemistry with
Polymer Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146873#n-acryloylglycine-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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